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Compound of Interest

Compound Name: Novobiocin sodium

Cat. No.: B7881690

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Novobiocin sodium, a potent inhibitor of bacterial DNA gyrase. Adherence to
these procedural steps will minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Novobiocin sodium, a combination of personal protective equipment and
engineering controls is crucial to prevent exposure.

Engineering Controls:

e Ventilation: Work in a well-ventilated area.[1][2][3][4] The use of a local exhaust ventilation
system is recommended to control the generation of dust.[5]

Personal Protective Equipment:

o Eye Protection: Tightly fitting safety goggles or a face shield (minimum 8-inch) are
mandatory to protect against dust particles.[1][6] All eye protection must be approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[1][6]

e Hand Protection: Wear appropriate protective gloves.[1][6] Gloves should be inspected
before use and disposed of properly after handling the substance.[6]
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o Skin and Body Protection: Wear protective clothing to prevent skin exposure.[1][2] A lab coat
is the minimum requirement.

» Respiratory Protection: If dust formation is likely or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1]

Quantitative Exposure Limits

Currently, there are no established occupational exposure limits for Novobiocin sodium by
region-specific regulatory bodies.[1] Therefore, it is imperative to handle the substance with
care, minimizing all potential exposure.

Parameter Value

Occupational Exposure Limit (OEL) Not established

Safe Handling and Storage Protocols

Handling:

Avoid contact with skin, eyes, and clothing.[1][6]

Prevent dust formation and inhalation.[1][5][7]

Do not eat, drink, or smoke in areas where Novobiocin sodium is handled.[3]

Wash hands thoroughly after handling the product.[3][5]

Storage:

o Keep the container tightly closed in a dry and well-ventilated place.[6]
o Recommended storage is refrigerated at 2-8°C.[5][8]

¢ Protect from direct light and moisture as the substance is hygroscopic.[5]

Spills, Disposal, and Emergency Procedures
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Spill Response:

Evacuate: Evacuate personnel from the immediate area.[6][7]

Ventilate: Ensure the area is well-ventilated.[3][9]

Containment: Prevent further leakage or spillage if it is safe to do so.[6] Avoid allowing the
product to enter drains.[6]

Clean-up:
o Wear full personal protective equipment, including respiratory protection.[6][7]

o For solid spills, sweep up and shovel into a suitable container for disposal.[1] Avoid
generating dust.

o For liquid spills, absorb with an inert material (e.g., diatomite, universal binders) and place
in a suitable, closed container for disposal.[7]

» Decontamination: Decontaminate the spill area and any affected equipment.[7]
Disposal:
o Dispose of Novobiocin sodium and its container as hazardous waste.[5]

o Disposal must be in accordance with local, regional, national, and international regulations.
[5] Do not empty into drains.[5]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[1] Seek medical attention.[1][8]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[1] Remove
contaminated clothing.[8] Get medical attention if irritation develops or persists.[1]

e Inhalation: Remove to fresh air.[1] If breathing is difficult, provide artificial respiration.[6] Seek
medical attention if symptoms occur.[1]
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¢ Ingestion: Clean mouth with water and drink plenty of water afterward.[1] Do NOT induce
vomiting.[7][10] Seek medical attention.[1]

Novobiocin Sodium Handling and Emergency Workflow

Preparation Emergency Procedures
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Caption: Workflow for safe handling and emergency response for Novobiocin sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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